Strontium-82

• CAS No.: 14809-50-8
• Molecular Formula: S
• Molecular Weight: 81.9184 g/mol
• IUPAC Name: strontium-82
• InChI: InChI=1S/Sr/i1-6
• InChI Key: CIOAGBVUUVVLOB-VENIDDJXSA-N
• SMILES: [Sr]
• Isomeric SMILES: [82Sr]
• Synonyms: 82Sr radioisotope; Sr-82 radioisotope; Strontium-82

Description

Strontium-82 (Sr-82) is a radioisotope with a 25.5-day half-life that serves as the crucial parent nuclide in this compound/Rubidium-82 (Sr-82/Rb-82) generators . These generators enable the on-demand production of Rubidium-82 (Rb-82), a positron-emitting tracer essential for positron emission tomography (PET) research, particularly in the study of myocardial perfusion . Sr-82 is typically produced using a cyclotron via the proton bombardment of a Rubidium-85 target, following the 85Rb(p,4n)82Sr nuclear reaction . In the generator system, Sr-82 is adsorbed onto a cationic exchange column, often composed of hydrous tin oxide . Through decay, it produces the short-lived daughter isotope Rb-82, which can be eluted from the generator with sterile saline or a physiological buffer solution . The integrity of the generator system is critical, as the efficient separation of Sr-82 from the eluted Rb-82 is a key performance metric, with strict regulatory limits on Sr-82 breakthrough to ensure safety and purity . The primary research value of Sr-82 lies in its role in producing Rb-82 for cardiovascular and oncological imaging studies. Rb-82, a potassium analog, is rapidly extracted by viable myocardium in proportion to blood flow, making it a powerful tool for quantifying myocardial blood flow and flow reserve in research models . Its ultra-short half-life (75 seconds) allows for rapid, sequential imaging protocols with low radiation exposure . Beyond cardiology, research applications are expanding into neuro-oncology, where Rb-82 PET is investigated for assessing tumor perfusion and blood-brain barrier permeability . This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic human use.

Nuclear Characteristics and Decay Scheme of Strontium 82

Decay Mode and Pathways: Electron Capture to Rubidium-82

The primary decay mode of Strontium-82 is through electron capture, a process where an orbital electron is captured by the nucleus, transforming a proton into a neutron. mirdsoft.orgresearchgate.net This decay results in the formation of its daughter radionuclide, Rubidium-82 (⁸²Rb). ontosight.airesearchgate.net Specifically, ⁸²Sr decays 100% by electron capture to the ground state of ⁸²Rb. lnhb.fr The decay energy for this process is approximately 0.180 MeV. kaeri.re.kr

The daughter product, Rubidium-82, is itself a short-lived radioisotope with a half-life of about 75 seconds. bracco.comunm.edu It decays primarily through positron emission (95.5%) and a smaller fraction by electron capture (4.5%), both pathways leading to the stable isotope Krypton-82 (⁸²Kr). fda.gov The positron emission from ⁸²Rb produces annihilation photons that are key to its application in medical imaging. unm.edufda.gov

Half-life and Decay Constants of this compound (⁸²Sr)

This compound is characterized by a relatively short half-life. Various sources report slightly different values, with figures of approximately 25 days, bracco.comunm.edunih.gov 25.36 days, mirdsoft.orgstanford.edu and 25.55 days being common. kaeri.re.krnordion.com The decay constant (λ), which describes the rate of decay, is directly related to the half-life (T₁/₂) by the formula λ = ln(2) / T₁/₂. Using a half-life of 25.35 days, the decay constant is calculated as approximately 0.0273 days⁻¹. nih.gov Another source provides a decay constant of 3.1635e-07 s⁻¹. mirdsoft.org

The following table presents the reported half-life values for this compound from various sources.

Half-life (days)	Source(s)
~25	bracco.comunm.edunih.gov
25.36	mirdsoft.orgstanford.edu
25.55	kaeri.re.krnordion.com
25.347 (17)	lnhb.fr

This interactive table allows for the comparison of half-life data from different scientific reports.

Parent-Daughter Equilibrium Dynamics within the ⁸²Sr/⁸²Rb System

The relationship between this compound (parent) and Rubidium-82 (daughter) in a closed system, such as a radionuclide generator, is governed by the principles of radioactive equilibrium. nucmedtutorials.com Because the half-life of the parent (⁸²Sr, ~25 days) is significantly longer than that of the daughter (⁸²Rb, ~75 seconds), they achieve a state of secular equilibrium. snmjournals.orgiaea.org In secular equilibrium, the activity of the daughter appears to decay with the half-life of the parent after reaching a maximum level. iaea.org

In a practical generator system, the ⁸²Rb is periodically removed (eluted) for use. nucmedtutorials.com After elution, the ⁸²Rb activity regenerates, reaching approximately 93.8% to 99.6% of its equilibrium level within 5 to 10 minutes, respectively. researchgate.net This rapid regeneration allows for multiple elutions in a relatively short period. researchgate.net The efficiency of ⁸²Rb production can improve over the clinical use period of the generator. researchgate.net

Associated Gamma Emissions and Nuclear Spectroscopy Data

While this compound itself decays via electron capture without emitting gamma rays, its daughter, Rubidium-82, produces significant gamma radiation upon its decay. google.com The decay of ⁸²Rb is characterized by positron emission, which results in the production of two 511 keV annihilation photons per event. unm.edufda.gov Additionally, there is a prominent "prompt" gamma ray with an energy of 776.5 keV. fda.govnordion.com

High-resolution gamma spectrometry is a crucial technique for the quality control of ⁸²Sr/⁸²Rb generators. nordion.com It is used to identify and quantify the radionuclides present. A challenge in the gamma spectroscopy of this system is the close proximity of the 511 keV annihilation peak from ⁸²Rb decay and the 514 keV gamma line from the decay of Strontium-85 (⁸⁵Sr), a common radionuclidic impurity. osti.gov The 511 keV peak is also broadened due to the Doppler effect. osti.gov

The table below summarizes the primary gamma emissions associated with the decay of the daughter nuclide, Rubidium-82.

Radiation	Energy (keV)	Mean Percent Per Disintegration
Annihilation photons (2)	511 (each)	191.01
Gamma ray	776.5	(predominant prompt gamma)

This interactive table details the key gamma emissions useful for detection and imaging studies originating from the ⁸²Sr/⁸²Rb system.

Theoretical Nuclear Reaction Cross-Sections and Production Yields

This compound is primarily produced in particle accelerators. ontosight.ai The most common production method involves the proton irradiation of a rubidium target, specifically through the ⁸⁵Rb(p,4n)⁸²Sr nuclear reaction. nordion.comresearchgate.net Other potential production routes that have been investigated include proton-induced reactions on natural rubidium and reactions involving krypton isotopes. researchgate.nettandfonline.com

Nuclear reaction models are essential for predicting the production cross-sections and yields of ⁸²Sr. The TALYS nuclear reaction code is a prominent tool used for this purpose. researchgate.netcumhuriyet.edu.tr It allows for the investigation of various reaction channels, such as ⁸⁵,⁸⁷Rb(p,xn)⁸²Sr and ⁸⁰,⁸²,⁸³,⁸⁴,⁸⁶Kr(³He,xn)⁸²Sr. researchgate.netcumhuriyet.edu.tr

Studies using TALYS have employed different models within the code, including the Constant Temperature Fermi Gas Model (CTFGM), the Back Shifted Fermi Gas Model (BSFGM), and the Generalised Superfluid Model (GSM), to calculate production cross-sections. cumhuriyet.edu.tr The results from these models are then compared with experimental data to validate their predictive power. cumhuriyet.edu.trarxiv.org For instance, in the ⁸⁵Rb(p,4n)⁸²Sr reaction, the CTFGM and BSFGM calculations have shown general agreement with available data. cumhuriyet.edu.tr

Experimental measurements are crucial for validating the theoretical models and providing accurate data for production optimization. tandfonline.com The stacked foil irradiation technique combined with gamma-ray spectrometry is a common method for measuring activation cross-sections. arxiv.org

Several experimental studies have been conducted to determine the cross-sections for various ⁸²Sr production reactions. researchgate.netcumhuriyet.edu.triaea.org For the ⁸⁵Rb(p,4n)⁸²Sr reaction, different experiments have reported varying peak cross-section values. tandfonline.com Comparisons between experimental data and theoretical calculations from codes like TALYS show that while models can reproduce the general shape of the excitation function, discrepancies in the magnitude of the cross-section often exist. arxiv.orgiaea.orgosti.gov For example, for deuteron-induced reactions on strontium, the TALYS code results available in the TENDL-2015 library have been compared with new experimental data. arxiv.org The continuous effort to obtain precise experimental data is vital for refining nuclear models and ensuring reliable ⁸²Sr production. tandfonline.combnl.gov

The following table lists some of the nuclear reactions investigated for the production of this compound.

Reaction	Projectile	Target
(p,4n)	Proton	⁸⁵Rb
(p,xn)	Proton	natRb
(³He,xn)	Helium-3 (B1234947)	⁸⁰,⁸²,⁸³,⁸⁴,⁸⁶Kr
(α,xn)	Alpha	⁸⁰,⁸²,⁸³Kr
(d,xn)	Deuteron	natSr

This interactive table showcases various nuclear reactions explored for the synthesis of this compound.

Advanced Production Methodologies for Strontium 82

Accelerator-Based Production via Proton Irradiation

The primary method for producing Strontium-82 (Sr-82) on a large scale is through the process of proton irradiation in a particle accelerator, such as a cyclotron or a linear accelerator. qucosa.denih.govisotopes.gov This technique involves bombarding a target containing stable rubidium with a high-energy proton beam. nih.gov The nuclear reaction, primarily natRb(p,xn)82Sr, transmutes the rubidium atoms into Sr-82. kns.org Specifically, the key reactions are ⁸⁵Rb(p,4n)⁸²Sr and ⁸⁷Rb(p,6n)⁸²Sr. researchgate.net To achieve economically viable production yields, accelerators capable of delivering proton beams with energies exceeding 70 MeV and high beam currents are necessary. nih.gov Facilities like the Isotope Production Facility (IPF) at Los Alamos National Laboratory (LANL) and the Brookhaven Linac Isotope Producer (BLIP) utilize proton beams of 100 MeV or higher for this purpose. qucosa.dequcosa.decerncourier.com

The choice of target material is a critical factor that influences the efficiency, yield, and complexity of Sr-82 production. The two principal materials used are rubidium chloride and metallic rubidium.

Rubidium chloride (RbCl) is a widely used target material for Sr-82 production. nih.govresearchgate.net It is a stable, solid salt that is often pressed into pellets for use in targets. kns.org Facilities have a long history of successful irradiation of RbCl targets at high proton beam currents. d-nb.info The material is typically encapsulated in a container made of a high-performance alloy like Inconel. d-nb.inforesearchgate.net During irradiation, the RbCl becomes a molten salt, which presents specific thermal challenges. qucosa.dequcosa.de The production process involves irradiating the RbCl target and then separating the resulting Sr-82 through radiochemical processes, often involving ion exchange chromatography. researchgate.netrsc.orgresearchgate.net While reliable, RbCl targets have established thermal limits that can constrain production capacity. qucosa.dequcosa.de

Table 1: Characteristics of Rubidium Chloride (RbCl) Targets

Characteristic	Description	Source(s)
Physical Form	Solid salt, often used as pressed pellets.	kns.org
State During Irradiation	Molten Salt.	qucosa.de, qucosa.de
Encapsulation	Typically sealed in Inconel capsules.	d-nb.info, researchgate.net
Production Reaction	natRb(p,xn)⁸²Sr.	kns.org
Key Advantage	Established and reliable production history.	d-nb.info
Key Limitation	Thermal limits of the molten salt can cap production rates.	qucosa.de, qucosa.de

Metallic rubidium has emerged as an advanced alternative to RbCl, offering significant advantages in production yield. nih.gov Due to its higher density of target rubidium atoms and superior expected thermal performance compared to molten salt, metallic rubidium can increase Sr-82 yields by almost 50% under similar irradiation conditions. qucosa.dequcosa.de The metal has a low melting point (39.3 °C), meaning it is in a liquid state during high-power irradiation. qucosa.dequcosa.de This allows for novel target designs, such as circulating the liquid metal to improve heat dissipation. ufn.ru However, the use of metallic rubidium introduces challenges; it is highly reactive and can react violently with water, posing a significant risk in the event of a target failure. qucosa.dequcosa.de The subsequent radiochemical processing to separate Sr-82 is also considered more technically complex than with RbCl targets. nih.govresearchgate.net

Table 2: Comparative Research Findings: RbCl vs. Metallic Rubidium Targets

Feature	Rubidium Chloride (RbCl) Target	Metallic Rubidium Target	Source(s)
Relative Density of Rb	Lower	Higher	qucosa.de, qucosa.de
Expected Thermal Performance	Limited by molten salt properties	Higher	qucosa.de, qucosa.de
Production Yield	Baseline	~50% increase over RbCl	qucosa.de, qucosa.de
Processing Complexity	Standard radiochemical methods	More technical radiochemical process	nih.gov
Safety Consideration	Standard radiation and thermal hazards	Violent reaction potential with water	qucosa.de

The purity of the rubidium target material is crucial for ensuring the quality of the final Sr-82 product. High chemical purity, such as 99.0%, is used to minimize elemental impurities in the target. kns.org

Typically, natural rubidium, which is composed of two stable isotopes (⁷²·¹⁷% ⁸⁵Rb and ²⁷·⁸³% ⁸⁷Rb), is used as the target material. kns.orgnih.gov The use of natural isotopic abundance leads to the co-production of other strontium isotopes alongside Sr-82 during proton irradiation. kns.org These radionuclidic impurities include Sr-83, Sr-84, and Sr-85. kns.orgresearchgate.net Controlling the proton energy incident on the target is one strategy to minimize the formation of these unwanted isotopes. kns.org Analysis of purified Sr-82 reveals that a significant portion of the total strontium mass consists of these co-produced isotopes, which are not present in natural strontium abundance. researchgate.net

Table 3: Co-produced Strontium Isotopes from Natural Rubidium Targets

Isotopic Impurity	Production Origin	Source(s)
Strontium-83	Proton irradiation of rubidium	kns.org, researchgate.net
Strontium-84	Proton irradiation of rubidium	kns.org, researchgate.net
Strontium-85	Proton irradiation of rubidium	kns.org, researchgate.net

The structural integrity of the target is of critical importance for safely containing the radioactive target material and the produced isotopes during exposure to intense radiation and high thermal and mechanical stresses. d-nb.inforesearchgate.net Targets are engineered to withstand the demanding environment of high-current proton beams. cern.ch

Managing the immense heat deposited by the high-power proton beam is a primary challenge in target design. cern.chcern.ch Inadequate cooling can lead to target failure, compromising the production cycle and posing safety risks. d-nb.info

Target capsules are commonly fabricated from materials like Inconel 625, chosen for its strength and resistance to heat and radiation. qucosa.dequcosa.ded-nb.info The design must account for significant thermal and pressure cyclic loading, especially during beam fluctuations, which can cause fatigue and lead to failures, such as cracks forming at stress concentration points. d-nb.inforesearchgate.net

Several strategies are employed for effective heat management:

Water Cooling: Targets are typically integrated into assemblies with water-cooled systems to dissipate heat from the target capsule. qucosa.decerncourier.com

Beam Rastering: To prevent localized overheating from a static, high-intensity beam, a raster system using rapid cycling magnets can be used to continuously move the beam spot across the target face, resulting in a more uniform deposition of heat. cerncourier.com This allows the target to withstand higher beam currents. cerncourier.com

Circulating Liquid Metal: For metallic rubidium targets, designs may incorporate the circulation of the molten rubidium itself, which serves as both the target material and a coolant, transferring heat away from the beam interaction zone. ufn.ru

Advanced Material Interfaces: Some high-power target designs utilize materials with high thermal conductivity, such as a silver target face soldered to a copper base, to efficiently transfer heat to the cooling system and keep the target material temperature below critical limits. cern.ch

Table 4: Heat Management Strategies in High-Power this compound Targets

Strategy	Description	Source(s)
Target Encapsulation	Use of high-integrity Inconel 625 capsules to contain the target material.	qucosa.de, qucosa.de, d-nb.info
External Water Cooling	Active cooling of the target assembly with flowing water.	qucosa.de, cerncourier.com
Beam Rastering	A magnetic scanning system that distributes the proton beam's power more evenly across the target surface.	cerncourier.com
Circulating Liquid Rubidium	A design for metallic targets where the molten rubidium is circulated to aid in heat removal.	ufn.ru

Target Design and Engineering for High-Power Irradiation

Encapsulation Materials and Fabrication

The encapsulation of target materials is a critical step in the production of this compound, ensuring the containment of the target material and the produced radioisotopes during irradiation. The choice of encapsulation material is dictated by its ability to withstand the intense proton beam and high temperatures, as well as its chemical inertness to the target material.

Stainless steel is a commonly used encapsulation material due to its robust mechanical properties and resistance to corrosion. researchgate.net For instance, in the spallation of molybdenum targets, a 400-500 g puck of molybdenum metal is encapsulated in stainless steel. researchgate.net This encapsulation is crucial to contain the target and the various spallation products generated during irradiation. researchgate.net However, contact between acidic solutions and stainless steel during processing can introduce impurities like iron salts into the final product. researchgate.net

Inconel , a nickel-chromium-based superalloy, is another preferred material for encapsulating rubidium chloride (RbCl) targets, particularly by facilities like Brookhaven National Laboratory (BNL) and Los Alamos National Laboratory (LANL). iaea.org Inconel offers superior resistance to corrosion by molten rubidium metal compared to stainless steel. iaea.org The Proton Engineering Frontier Project (PEFP) also utilizes Inconel alloy to encapsulate RbCl targets.

The fabrication process involves pressing the target material, such as RbCl, into a pellet and sealing it within the chosen encapsulation material. iaea.orgresearchgate.net For example, pellets of natural strontium chloride (SrCl₂) and enriched ⁸⁸SrCl₂ have been individually encapsulated in stainless steel target bodies for irradiation. researchgate.net

Encapsulation Material	Target Material	Key Considerations
Stainless Steel	Molybdenum, Rubidium Chloride	Good mechanical strength, potential for iron contamination during processing. researchgate.net
Inconel	Rubidium Chloride	High corrosion resistance, especially to molten rubidium. iaea.org
Niobium	Gallium Metal	Used in stacked target arrangements for co-production of other isotopes.

Remote Handling and Target Transportation Systems

Given the high levels of radioactivity associated with irradiated targets, robust remote handling and transportation systems are essential for operational safety and efficiency. After irradiation, targets are transported to shielded facilities known as hot cells for chemical processing. researchgate.netresearchgate.net

These systems are designed to minimize radiation exposure to personnel. For instance, at Los Alamos, irradiated molybdenum targets are transported to a hot-cell facility for remote processing, which includes dissolution of the target and subsequent chemical separation steps. researchgate.net Similarly, facilities producing ⁸²Sr and other isotopes like Copper-67 have developed comprehensive systems that include a target transportation system, a target cooling system, and a hot-cell for remote handling. cern.ch

Modern systems often incorporate automation to further enhance safety and efficiency. A compact, fully automated solid target irradiation, handling, and transfer system has been developed that can be used for various solid target materials. researchgate.net This system features pneumatic transfer of the target to the irradiation station and then to the processing hot cell, where it is automatically placed in a distillation unit. researchgate.net Another approach utilizes a pneumatic piston and a vacuum technique for the remote handling of irradiated target material, allowing it to be dropped into a shielded transport container. researchgate.net

Proton Beam Energy Optimization and Current Intensity for Maximized Yield

Optimizing the proton beam energy and current intensity is crucial for maximizing the yield of ⁸²Sr while minimizing the production of undesirable isotopic impurities. The ideal energy range for the production of ⁸²Sr from rubidium targets via the natRb(p,xn)⁸²Sr reaction is generally considered to be between 70 MeV and 50 MeV. researchgate.net

Research has shown that controlling the proton energy to the target in the range of 50 to 68 MeV can help minimize the co-production of other strontium radioisotopes. kns.org The cross-section for the natRb(p,x)⁸²Sr reaction is significant in the 45 to 70 MeV proton beam range. kns.org

The beam current is another critical parameter. Higher beam currents can increase the production yield but also generate more heat in the target, which necessitates efficient cooling systems. At the Los Alamos Neutron Science Center (LANSCE), the facility can receive a proton beam with an average current of up to 1 milliamp for spallation on molybdenum targets. researchgate.net For rubidium chloride targets, facilities like the one at the Korea Multi-purpose Accelerator Complex (KOMAC) have used proton beam currents of 100 μA. kns.org At Brookhaven National Laboratory, a raster system was installed to allow for a more uniform deposition of the beam across the target, enabling an increase in the current on the target. cerncourier.com This, combined with an extension of the pulse length, raised the maximum beam current to 173 μA, significantly boosting radioisotope production. cerncourier.com

Co-produced Radioisotopes from Rubidium Targets

During the proton irradiation of rubidium targets for ⁸²Sr production, several other strontium isotopes are inevitably co-produced. These include ⁸³Sr, ⁸⁴Sr, ⁸⁵Sr, and ⁸⁶Sr. kns.org The presence of these isotopes, particularly the long-lived ⁸⁵Sr (half-life of 64.85 days), can affect the purity and useful shelf-life of the final ⁸²Sr product. researchgate.netkns.org

The ratio of ⁸⁵Sr to ⁸²Sr is a critical quality control parameter. researchgate.net At the time of generator calibration, this ratio must not exceed a certain limit. researchgate.net The production of these isotopic impurities is highly dependent on the proton beam energy. kns.org Therefore, careful control of the irradiation parameters is necessary to minimize their formation. kns.org

Co-produced Isotope	Significance
⁸³Sr	An isotopic impurity.
⁸⁴Sr	An isotopic impurity.
⁸⁵Sr	A significant long-lived impurity that affects the product's shelf-life. researchgate.net
⁸⁶Sr	An isotopic impurity.

Alternative Production Routes and Novel Nuclear Reactions

While the proton irradiation of rubidium is the most common method for ⁸²Sr production, alternative routes are being explored to potentially improve yield, purity, or accessibility.

Krypton (Kr) Target Irradiation

An alternative method for producing ⁸²Sr involves the irradiation of krypton gas with helium-3 (B1234947) (³He) or alpha particles. researchgate.net The relevant nuclear reactions are natKr(³He,xn)⁸²Sr and natKr(α,xn)⁸²Sr. researchgate.net

Studies have investigated the excitation functions for these reactions. researchgate.net It has been shown that for a given incident energy, the ³He-particle induced process results in a higher ⁸²Sr yield compared to the α-particle process. researchgate.net For instance, with an incident ³He energy range of 90 to 20 MeV, the expected ⁸²Sr yield is 35 µCi/µAh, with an ⁸⁵Sr/⁸²Sr ratio of 0.35. researchgate.net In contrast, for an alpha particle energy range of 120 to 20 MeV, the calculated ⁸²Sr yield is 52 µCi/µAh, but with a less favorable ⁸⁵Sr/⁸²Sr ratio of 1.24. researchgate.net

A high-current gas target has been constructed to test the ⁸²Sr production yield under practical conditions using 36 MeV ³He particles on natural krypton, achieving a thick target yield of 1.49 µCi/µAh. researchgate.net This method is considered technically feasible, especially for facilities with medium-sized cyclotrons where long parasitic irradiations could be performed. researchgate.net

Spallation of Molybdenum Targets

The spallation of molybdenum targets with high-energy protons is another established production route for ⁸²Sr. researchgate.netresearchgate.net This process involves bombarding a molybdenum metal target with protons of energies typically greater than 200 MeV, which is the threshold for spallation reactions. google.com At Los Alamos, 800 MeV protons are used. researchgate.net

This method can produce large quantities of ⁸²Sr, with yields of 10 to 20 Ci per target reported after a typical irradiation. researchgate.net However, a significant drawback of the spallation process is its lack of selectivity. A wide range of other spallation products are created, including various isotopes of technetium and other elements, as well as a higher yield of undesirable strontium isotopes like ⁸⁵Sr compared to the rubidium route. researchgate.net The high yield of ⁸⁵Sr can limit the shelf-life of the final product. researchgate.net

The processing of irradiated molybdenum targets involves dissolving the metal in hydrogen peroxide and then using a series of ion exchange chromatography steps to separate and purify the ⁸²Sr. researchgate.net

Mass Separator Integration for High-Purity Production

The pursuit of exceptionally high radionuclidic purity for this compound (Sr-82) has led to the integration of advanced physical separation methods directly into the production workflow. Electromagnetic isotope separation, or mass separation, represents a sophisticated technique capable of yielding products with superior purity levels, which is particularly crucial for medical applications. isotopes.gov This method separates isotopes based on their mass-to-charge ratio by deflecting a beam of ionized atoms within a magnetic field. isotopes.govpnpi.spb.ru

Facilities at the forefront of medical radionuclide research have begun incorporating mass separators as a key component of their production lines. A notable example is the Radioactive Isotopes at the Cyclotron C-80 (RIC-80) complex at the Petersburg Nuclear Physics Institute. rad-proceedings.orgaip.org A distinctive feature of the RIC-80 project is the use of a mass separator in an "on-line" or "semi on-line" mode. rad-proceedings.org In this configuration, the mass separator is directly coupled with a target-ion source device at one of the target stations. aip.orgrad-journal.org

The process can be described in several stages. First, radioactive atoms are produced within a target material irradiated by a proton beam. pnpi.spb.ru This target is maintained at a high temperature in a vacuum, causing the produced atoms to diffuse out of the target material and effuse into an ion source where they are ionized. pnpi.spb.ru The resulting radioactive ion beam is then accelerated and guided through a magnetic analyzer, which separates the ions based on their mass. pnpi.spb.ru This allows for the selective collection of the desired Sr-82 isotope, effectively separating it from other strontium isotopes and isobaric contaminants. pnpi.spb.ruaip.org

Detailed Research Findings

Research conducted for the RIC-80 facility has provided specific insights into the mass separation method for Sr-82 production:

Target Material: Yttrium carbide has been identified and tested as a suitable target material for producing Sr-82 via the mass-separator method. aip.orgrad-journal.org

Purity Advantage: A primary advantage of mass separation is the significant improvement in the final product's isotopic purity. pnpi.spb.ru For Sr-82, this is particularly relevant for reducing the content of the long-lived isotopic impurity, Strontium-85. aip.org This high level of purity is often challenging to achieve with conventional chemical separation methods alone. While traditional ion-exchange chromatography can achieve high radiochemical purity, mass separation excels at separating isotopes of the same element. aip.orgosti.gov

The integration of mass separators can be a standalone purification step or used in conjunction with chemical methods to achieve the highest possible purity and specific activity. google.com This hybrid approach leverages the strengths of both techniques: chemical separation to remove bulk target material and elemental impurities, followed by mass separation to ensure supreme isotopic purity. pnpi.spb.rugoogle.com

The table below summarizes key parameters and comparisons between mass separation and conventional chemical separation techniques for Sr-82 purification.

Feature	Mass Separator Integration	Conventional Chemical Separation (e.g., Ion Exchange)
Separation Principle	Electromagnetic deflection based on mass-to-charge ratio. pnpi.spb.ru	Differential chemical affinity for a stationary phase (resin). cas.cnkns.org
Primary Advantage	Very high isotopic purity (e.g., separation of Sr-82 from Sr-85). aip.org	High radiochemical purity (separation from different elements). osti.gov
Target Material Studied	Yttrium Carbide. aip.orgrad-journal.org	Rubidium Chloride, Molybdenum. google.comkns.org
Key Process Parameters	Ionization Efficiency (Sr: ~20-40%); Collection Efficiency. rad-journal.org	Eluent Concentration; Column Resin Type (e.g., Chelex-100). osti.govkns.org
Operational Mode	On-line or semi on-line with cyclotron. rad-proceedings.org	Batch processing post-irradiation. kns.org
Byproducts	Minimal liquid radioactive waste. pnpi.spb.ru	Significant volumes of liquid radioactive waste. pnpi.spb.ru

This methodology represents a significant advancement, providing a pathway to produce medical radionuclides like Sr-82 that meet the most stringent purity requirements for next-generation radiopharmaceuticals.

Radiochemical Separation and Purification of Strontium 82

Post-Irradiation Target Dissolution and Processing

Following irradiation, the target, which is typically rubidium chloride (RbCl) or rubidium metal, must be dissolved to allow for the chemical separation of the produced Sr-82. osti.govresearchgate.net The choice of dissolution method is crucial to ensure efficient recovery of Sr-82 and compatibility with subsequent purification steps.

Aqueous Dissolution Methods (e.g., Dilute Hydrochloric Acid, Ammonium (B1175870) Chloride)

Aqueous methods are commonly employed for dissolving irradiated RbCl targets. Dilute solutions of hydrochloric acid or ammonium chloride are frequently used. kns.orgresearchgate.net For instance, a RbCl target can be dissolved in a buffer solution to prepare it for ion exchange chromatography. kns.org The use of dilute ammonium chloride solution has also been reported for the dissolution of RbCl targets before chromatographic separation. researchgate.net In some procedures, the irradiated target is dissolved in a buffer solution, and then 6 M HCl is used later in the process to elute the adsorbed strontium from the chromatography column. kns.org The final product is often formulated as Strontium (II) in dilute hydrochloric acid, typically at a normality of 0.1 ± 0.05N. nordion.com

Organic Solvent Extraction Techniques (e.g., N-butanol)

Organic solvents can be utilized, particularly when the target is metallic rubidium. One established method involves dissolving the metallic rubidium target in n-butanol. researchgate.net This is followed by processes to convert the resulting rubidium isobutanolate to a chloride form and separate the organic phase by distillation before proceeding to ion exchange chromatography. This approach highlights the versatility of using organic solvents in the initial processing of metallic targets.

Chromatographic Separation Methodologies for Strontium-82 Isolation

Chromatography is the cornerstone of Sr-82 purification, enabling the separation of minute quantities of Sr-82 from the large excess of rubidium target material and other spallation products. researchgate.net Ion exchange chromatography is the most prevalent technique. researchgate.netosti.govrsc.org

Ion Exchange Chromatography Principles and Resin Selection

Ion exchange chromatography separates ions based on their affinity for an ion exchange resin. In the context of Sr-82 production, the process is designed to selectively retain strontium ions while allowing the bulk of the rubidium and other impurities to pass through the column. osti.govresearchgate.net The selection of the appropriate resin and elution conditions is paramount for achieving high purity and recovery of Sr-82.

Several organic cation exchange resins have proven effective for Sr-82 separation.

Chelex-100: This chelating resin is widely used for the separation of Sr-82 from rubidium targets. osti.gov The process typically involves using an ammonium chloride buffer at a pH above 9 to retain Sr-82 on the column while the bulk rubidium passes through. osti.gov The retained strontium is then eluted with a solution such as 8 M HCl. osti.gov The chemical isolation of Sr-82 using Chelex-100 has been shown to achieve an average recovery of 83%. researchgate.net However, for Chelex-100 to be effective, the pH of the ammonium chloride solution needs to be adjusted to between 9 and 10. researchgate.net

Purolite S950: This ion exchange resin is also utilized for the radiochemical separation of Sr-82 from RbCl targets. researchgate.net A key advantage of Purolite S950 is that it can be used directly with a 0.25M NH4Cl solution for strontium retention and rubidium elution, without the need for pH adjustment that is necessary for Chelex-100. researchgate.net

AG MP-50: This macroporous cation exchange resin is often used in a subsequent purification step after initial separation. researchgate.net Its use helps to produce a final product with high radionuclidic purity and negligible rubidium and iron impurities. researchgate.net

Table 1: Comparison of Organic Cation Exchange Resins for Sr-82 Separation

Resin	Key Features	Eluent for Sr	Reported Recovery
Chelex-100	Requires pH adjustment (9-10) for Sr retention. researchgate.net	8 M HCl osti.gov	83% researchgate.net
Purolite S950	No pH adjustment needed with 0.25M NH4Cl. researchgate.net	2M HCl researchgate.net	Not specified
AG MP-50	Used for final purification step. researchgate.net	Not specified	Not specified

Inorganic ion exchangers are being investigated as alternatives to organic resins due to their high selectivity, resistance to radiolysis, and potentially lower cost. osti.gov

Sodium Nonatitanate (SNT): SNT has demonstrated excellent performance in removing bulk quantities of rubidium, as well as tracer amounts of selenium and iron. osti.gov It is a highly selective inorganic ion exchanger for strontium. researchgate.net Studies have shown that SNT can achieve a higher purity of Sr-82 compared to the commonly used Chelex-100 resin. osti.govresearchgate.net

Poorly Crystalline Silicotitanate (pCST): pCST is particularly suitable as a material for a "cleanup" column to remove remaining traces of rubidium and selenium after the initial bulk separation. osti.govresearchgate.net The ion exchange capacity of pCST for rubidium has been determined to be 0.88 meq/g. osti.gov A two-step process, using SNT for bulk rubidium removal followed by a pCST column for cleanup, has been proposed as a suitable method for achieving high-purity Sr-82. osti.govresearchgate.netosti.gov This combined process has resulted in a total Sr-82 recovery yield of 87% with a radiopurity of 99.2%. osti.gov

Table 2: Characteristics of Inorganic Ion Exchangers for Sr-82 Purification

Exchanger	Primary Use	Key Advantages
Sodium Nonatitanate (SNT)	Bulk rubidium removal. osti.govresearchgate.net	Higher Sr-82 purity vs. Chelex-100. osti.govresearchgate.net
Poorly Crystalline Silicotitanate (pCST)	Cleanup of trace Rb and Se. osti.govresearchgate.net	High capacity for Rubidium (0.88 meq/g). osti.gov

Organic Cation Exchange Resins (e.g., Chelex-100, Purolite S950, AG MP-50)

Elution Chemistry and Optimization for Selective Separation (e.g., HCl, NH₄OH-NH₄Cl buffers)

The selective separation of this compound from the bulk rubidium (Rb) target material is a critical step in its purification, heavily relying on optimized elution chemistry. Various reagents and resins are employed to achieve high separation efficiency.

A common method involves the use of a chelating resin, such as Chelex-100. osti.govresearchgate.net In this process, the irradiated rubidium chloride (RbCl) target is dissolved in an equimolar ammonia/ammonium chloride (NH₄OH/NH₄Cl) buffer, which creates a solution with a pH typically adjusted to be between 9 and 10. researchgate.net At this pH, the Chelex-100 resin effectively retains the strontium isotopes while allowing the bulk of the rubidium to pass through in the eluate. researchgate.net Following the initial separation, the resin is washed with the buffer and water to remove any remaining rubidium. researchgate.net The retained strontium is then stripped from the column using a solution of hydrochloric acid (HCl), often at a concentration of 6 M. researchgate.netkns.org

Another chelating resin, Purolite S950, has also been investigated and used for this separation. researchgate.net Similar to Chelex-100, a 0.25 M ammonium chloride (NH₄Cl) solution is used to retain strontium and elute rubidium. researchgate.net However, a key difference is that with Purolite S950, the pH of the ammonium chloride solution does not need to be adjusted, simplifying the process. researchgate.net The elution of the purified strontium from the Purolite S950 resin is accomplished with 2 M HCl. researchgate.net

Research has also explored the use of inorganic ion exchangers as an alternative to organic resins. osti.govosti.govresearchgate.net One such process utilizes sodium nonatitanate (SNT) for the primary removal of bulk RbCl. In this method, the target solution is loaded in a 0.1 M NH₄OH/NH₄Cl buffer. osti.gov The SNT resin retains the strontium while the rubidium is washed away. osti.gov Subsequently, the strontium is eluted from the SNT column using 0.1 M HCl. osti.gov This approach demonstrates a different elution profile compared to Chelex-100, with strontium eluting more broadly. osti.gov

The optimization of elution parameters is crucial for maximizing the purity and recovery of Sr-82. The choice of eluent concentration and pH directly impacts the selective binding and release of strontium from the chosen resin.

Resin	Loading/Wash Solution	Elution Solution	Key Parameters	Reference
Chelex-100	Equimolar NH₄OH/NH₄Cl buffer	6 M HCl	pH 9-10	researchgate.netkns.org
Purolite S950	0.25 M NH₄Cl	2 M HCl	No pH adjustment needed	researchgate.net
Sodium Nonatitanate (SNT)	0.1 M NH₄OH/NH₄Cl buffer	0.1 M HCl	Broader elution profile	osti.gov

Strategies for Impurity Removal and Enhancement of Radiopurity

Achieving a high degree of radiopurity for this compound necessitates the removal of various impurities, including the bulk target material, co-produced strontium isotopes, and other metallic and radionuclidic contaminants. osti.gov

Removal of Bulk Target Material (e.g., Rubidium)

The primary impurity to be removed is the rubidium target material, which is present in significantly larger quantities than the produced Sr-82. osti.gov Ion-exchange chromatography is the principal technique used for this separation.

As detailed in the previous section, chelating resins like Chelex-100 and Purolite S950 are highly effective at separating strontium from rubidium. researchgate.netresearchgate.net The process relies on the differential affinity of the resin for strontium and rubidium under specific pH and buffer conditions. osti.govresearchgate.net For instance, a Chelex-100 column in an ammonium chloride buffer at a pH above 9 retains Sr-82 while allowing the bulk rubidium to pass through. osti.gov

Inorganic ion exchangers offer another robust method for bulk rubidium removal. osti.govosti.govresearchgate.netresearchgate.net Sodium nonatitanate (SNT) has been shown to be an excellent resin for this purpose. osti.gov When the dissolved target solution is passed through an SNT column, the rubidium is eluted, while the strontium is retained and subsequently recovered. osti.gov This method has been reported to achieve a high purity of Sr-82. osti.gov Further purification can be achieved by using a subsequent AG50Wx8 cation exchange resin to remove any remaining traces of rubidium. osti.gov

A different approach involves dissolving the metallic rubidium target in n-butanol, followed by separation of the strontium isotopes on a Chelex-100 column. researchgate.net Another technique explores the adsorption of radio-strontium from molten rubidium onto metallic or oxide surfaces at elevated temperatures. researchgate.net

Method	Resin/Material	Key Process	Reference
Ion-Exchange Chromatography	Chelex-100	Sr-82 retained in high pH ammonium buffer, Rb eluted.	osti.gov
Ion-Exchange Chromatography	Purolite S950	Sr-82 retained in NH₄Cl solution, Rb eluted.	researchgate.net
Ion-Exchange Chromatography	Sodium Nonatitanate (SNT)	Sr-82 retained, bulk Rb eluted.	osti.gov
Solvent Dissolution & Chromatography	n-butanol & Chelex-100	Metallic Rb dissolved, then Sr separated on column.	researchgate.net
High-Temperature Adsorption	Metallic or Oxide Surfaces	Sr adsorbed from molten Rb.	researchgate.net

Separation from Co-produced Strontium Isotopes (e.g., ⁸⁵Sr)

During the production of Sr-82 via proton irradiation of rubidium, other strontium isotopes, most notably Strontium-85 (⁸⁵Sr), are also created. osti.govosti.gov Since ⁸⁵Sr has a longer half-life than ⁸²Sr, its presence as a radionuclidic impurity increases over time. osti.gov The chemical separation of strontium isotopes is not feasible as they exhibit identical chemical behavior.

Therefore, the management of ⁸⁵Sr contamination relies on optimizing the production parameters and implementing stringent quality control measures. The ratio of ⁸⁵Sr to ⁸²Sr is a critical quality attribute of the final product. nordion.com This ratio is carefully monitored using high-resolution gamma-ray spectroscopy to ensure it remains within acceptable limits for medical use. osti.gov The decay of ⁸⁵Sr produces a 514-keV gamma line, which is very close to the 511-keV annihilation gamma rays from the decay of ⁸²Rb (the daughter of ⁸²Sr), necessitating the use of high-resolution detectors for accurate measurement. osti.gov

Elimination of Metallic and Other Radionuclidic Contaminants (e.g., ⁷⁵Se, Fe, Cr, Ni)

Besides rubidium and co-produced strontium isotopes, other impurities can be present in the irradiated target material. These include activation products like Selenium-75 (⁷⁵Se) and stable metal impurities such as iron (Fe), chromium (Cr), and nickel (Ni), which can leach from the target cladding. osti.govresearchgate.net

Several strategies are employed to remove these contaminants. One common method for selenium removal involves the addition of hydrobromic acid (HBr) to form selenium tetrabromide, which is volatile and can be distilled off. osti.gov

Ion-exchange chromatography also plays a crucial role in removing metallic impurities. For example, after the initial separation on a Chelex-100 or Purolite S950 resin, a second purification step using a macroporous cation exchange resin like AG MP-50 can be employed. osti.govresearchgate.net This step is effective in removing impurities such as Ni and Fe. osti.gov Similarly, an AG 50W x 8 cation column can be used to sorb strontium and other cations, which are then selectively eluted to separate them from impurities like zinc, beryllium, cobalt, iron, manganese, and chromium. researchgate.net

A two-column system using inorganic resins has also been developed, where a sodium nonatitanate (SNT) column removes the bulk rubidium and most of the selenium and iron, followed by a poorly crystalline silicotitanate (pCST) column to remove the remaining traces of rubidium and selenium. osti.gov This combined approach has been shown to yield a high total chemical recovery and radiopurity. osti.gov

Impurity	Removal Method	Reagents/Resins	Reference
⁷⁵Se	Distillation	Hydrobromic Acid (HBr)	osti.gov
⁷⁵Se, Fe	Ion-Exchange Chromatography	Sodium Nonatitanate (SNT)	osti.gov
Fe, Cr, Ni	Ion-Exchange Chromatography	AG MP-50, AG 50W x 8	osti.govresearchgate.netresearchgate.net
Rb, Se (traces)	Ion-Exchange Chromatography	Poorly Crystalline Silicotitanate (pCST)	osti.gov

Strontium 82/rubidium 82 Generator Systems: Design and Performance Research

Generator Column Design and Component Materials

The heart of the Sr-82/Rb-82 generator is the column, a meticulously designed component that houses the parent isotope, Strontium-82, and facilitates the elution of the daughter isotope, Rubidium-82. The design and materials of this column are critical for ensuring the purity, yield, and longevity of the generator.

Cationic Exchanger Matrix Properties

The selection of the cationic exchanger matrix is paramount to the generator's performance. This material must exhibit high affinity for this compound while allowing for the efficient release of Rubidium-82. Two prominent materials used for this purpose are hydrous tin oxide and Bio-Rex 70.

Hydrous Tin Oxide (SnO₂·xH₂O) is a widely used inorganic ion exchanger in commercial Sr-82/Rb-82 generators. nih.govbracco.combracco.com Its rigid, porous structure provides a high surface area for the adsorption of this compound. bracco.com This material demonstrates excellent radiation resistance, which is crucial given the radioactive nature of the parent isotope. iaea.org The strong binding of this compound to the tin oxide matrix ensures minimal breakthrough of the parent isotope into the eluate, a critical quality control parameter. nih.govbracco.combracco.com

Bio-Rex 70 is a weakly acidic cation exchange resin composed of a macroreticular acrylic polymer with carboxylic acid functional groups. bio-rad.com This resin is utilized for the purification and fractionation of various cationic molecules, including those relevant to radionuclide generators. bio-rad.comnih.gov Studies have evaluated its use in Sr-82/Rb-82 generators, noting that its performance can be influenced by factors such as the presence of carrier strontium. snmjournals.orgresearchgate.net While it can achieve high separation factors, its performance and stability over repetitive elutions have been a subject of research and comparison with other materials. nih.govsnmjournals.org

Cationic Exchanger	Matrix Type	Key Properties
Hydrous Tin Oxide	Inorganic	High affinity for Sr-82, excellent radiation resistance, low Sr-82 breakthrough. nih.govbracco.combracco.comiaea.org
Bio-Rex 70	Organic Polymer	Used for cation purification, performance can be carrier-dependent. bio-rad.comnih.govsnmjournals.org

Column Dimensions and Configuration

The physical dimensions of the generator column are carefully optimized to balance elution efficiency and the volume of the eluate. A typical generator column may have a length of approximately 2.6 cm and an internal diameter of 6 mm. google.com These dimensions are a compromise to ensure a sufficient volume of the ion exchange resin for retaining the this compound while allowing for the collection of a high concentration of Rubidium-82 in a minimal volume of saline eluent. snmjournals.org The configuration often includes micro-filters at both the inlet and outlet to prevent particulate matter from entering or exiting the column. google.com

Material Compatibility and Corrosion Resistance

Given the use of saline solutions as the eluent and the presence of radioactivity, the materials used in the construction of the generator column and its associated components must be highly compatible and resistant to corrosion. Iron-free stainless steel, such as type 316, is a common choice for the column and its fittings. google.com Research has indicated that minimizing iron content in the parts that come into contact with the liquid medium is crucial to prevent the formation of gelatinous material, which can clog filters and impede the generator's functionality. google.com The long-term integrity of these materials is essential for the safe and reliable operation of the generator over its lifespan. iaea.orgnrc.gov

Elution Characteristics and Performance Parameters

The performance of a Sr-82/Rb-82 generator is defined by its ability to consistently and efficiently deliver a high-quality Rubidium-82 eluate. Key parameters include elution efficiency, the yield of recovered Rubidium-82, and the ability to control the elution process.

Elution Efficiency and Recovered Rubidium-82 Yield

Elution efficiency is a measure of how effectively the Rubidium-82 is washed off the generator column. It is calculated as the ratio of the recovered Rubidium-82 activity to the theoretical maximum activity available from the decay of the this compound parent. snmjournals.org Studies comparing different commercial generator systems have shown that the measured efficiency can vary. For instance, one study found that the RUBY-FILL® system had a higher average efficiency (95 ± 4%) compared to the CardioGen-82® system (88 ± 4%) when measurements were standardized. snmjournals.orgnih.govresearchgate.net

The recovered yield of Rubidium-82 is the actual amount of radioactivity obtained in an elution. nih.govnih.gov This yield is influenced by several factors, including the age of the generator (and thus the amount of remaining this compound), the elution flow rate, and the specific design of the generator system. snmjournals.org Research has shown that the efficiency of Rubidium-82 production can improve over the clinical use period for some generator systems. snmjournals.orgnih.gov

Generator System	Initial Reported ⁸²Rb Activity (GBq)	Average Efficiency
CardioGen-82®	2.3 ± 0.2 snmjournals.orgnih.govresearchgate.net	88 ± 4% snmjournals.orgnih.govresearchgate.net
RUBY-FILL®	3.0 ± 0.2 snmjournals.orgnih.govresearchgate.net	95 ± 4% snmjournals.orgnih.govresearchgate.net

Flow Rate Optimization and Controlled Elution Profiles

The flow rate of the saline eluent through the generator column is a critical parameter that affects both the yield of Rubidium-82 and the concentration of the final product. nih.govbracco.com Different generator systems are designed to operate at specific or variable flow rates. For example, the CardioGen-82® system is designed for a constant flow rate of 50 mL/min, while the RUBY-FILL® system allows for variable flow rates between 15 and 30 mL/min. nih.gov

Optimizing the flow rate is essential for achieving the desired elution profile, which is the pattern of radioactivity concentration over the course of the elution. researchgate.netnih.gov Advanced elution systems incorporate feedback control mechanisms, such as pulse width modulation and predictive-corrective control algorithms, to achieve precise and reproducible constant-activity elution profiles. researchgate.netnih.gov This level of control is important for quantitative imaging studies where a consistent and known rate of tracer delivery is required. The ability to deliver a "square-wave" injection, regardless of the generator's age, is a significant advancement in ensuring the accuracy and repeatability of myocardial perfusion imaging. nih.gov

Impact of Eluent Composition (e.g., Saline, Physiological Buffers) on Generator Performance

The composition of the eluent is a critical factor influencing the performance of this compound/Rubidium-82 (⁸²Sr/⁸²Rb) generators. The primary function of the eluent is to selectively remove the daughter radionuclide, Rubidium-82 (⁸²Rb), from the generator column while leaving the parent, ⁸²Sr, adsorbed. Normal physiological saline (0.9% Sodium Chloride Injection, USP) is the most commonly used eluent. aapm.orgnih.gov The use of additive-free saline is crucial because certain additives, particularly calcium ions (Ca²⁺), can interfere with the ion-exchange process and lead to increased breakthrough of strontium isotopes. aapm.org Strontium and calcium are chemically analogous, meaning they can cause the release of ⁸²Sr and Strontium-85 (⁸⁵Sr) from the generator's column, irrespective of the generator's age or prior usage. aapm.orgrjeid.com

Research has explored various eluent compositions to optimize generator performance. Studies have investigated different concentrations of sodium chloride (NaCl) and the use of physiological buffers. For instance, one study compared the performance of generators using 2% NaCl at a pH of 8-9. Another investigation noted that for an alumina-based column, increasing the NaCl concentration from 1.25% to 1.75% and 2.0% resulted in about a 10% greater yield of ⁸²Rb. The pH of the eluent can also play a role; some early research on Chelex 100 resin found it was most effective in separating ⁸²Rb from ⁸²Sr when using an ammonium (B1175870) hydroxide-ammonium chloride buffer at pH 9.3, rather than a simple saline solution. snmjournals.org However, for modern generators that commonly use stannic oxide or alumina (B75360) columns, a sterile, non-pyrogenic 0.9% sodium chloride solution is standard. aapm.orgbracco.combracco.comresearchgate.net The use of incorrect eluents, such as Ringer's lactate, has been shown to compromise the generator, causing significant strontium breakthrough.

Table 1: Effect of Eluent Composition on Generator Performance

Eluent	Column Material	Observation	Reference
Additive-free 0.9% NaCl	Stannic Oxide	Standard eluent for clinical use. Additives like Ca²⁺ can cause significant Sr breakthrough.	aapm.org
1.25% - 2.0% NaCl	Alumina	⁸²Rb yield increased by ~10% when NaCl concentration was raised from 1.25% to 1.75-2.0%.
2% NaCl (pH 8-9)	Alumina, Bio Rex 70, Chelex 100	Used in comparative studies of different column materials.
NH₄OH-NH₄Cl buffer (pH 9.3)	Chelex 100	Found to be more effective for this specific resin than NaCl solution.	snmjournals.org

Radionuclidic Breakthrough Mechanisms and Management

Radionuclidic breakthrough refers to the unwanted release of the parent radionuclide (⁸²Sr) and its contaminants (like ⁸⁵Sr) from the generator column into the eluate along with the desired ⁸²Rb. aapm.org This phenomenon is a critical concern as it can lead to unintended radiation exposure for the patient. nrc.gov Management of breakthrough involves strict adherence to daily quality control testing to ensure the levels of these impurities remain below regulatory limits. aapm.orgasnc.org

The mechanism of breakthrough is primarily related to the ion-exchange chemistry of the generator column. aapm.org The column material, typically stannic oxide or alumina, is designed to have a high affinity for strontium ions while allowing rubidium ions to be eluted. researchgate.net However, factors such as the chemical composition of the eluent, the total volume of eluent passed through the generator, and the physical integrity of the column can disrupt this selective binding, leading to the release of strontium isotopes. aapm.orgsnmjournals.orgnrc.gov If breakthrough levels exceed specified limits, the generator must be discontinued (B1498344) from use. aapm.org

This compound (⁸²Sr) and Strontium-85 (⁸⁵Sr) Breakthrough Levels

Regulatory agencies have established strict limits for ⁸²Sr and ⁸⁵Sr breakthrough to ensure patient safety. These limits are typically expressed as a ratio of the activity of the strontium isotope to the activity of the eluted ⁸²Rb. The widely accepted limits are:

This compound: Not to exceed 0.02 µCi per mCi of ⁸²Rb (or 2x10⁻⁵ MBq/MBq). aapm.orgasnc.orgnucmedtutorials.com

Strontium-85: Not to exceed 0.2 µCi per mCi of ⁸²Rb (or 2x10⁻⁴ MBq/MBq). aapm.orgasnc.orgnucmedtutorials.com

Daily quality control testing is mandatory to verify that breakthrough levels are within these specifications. aapm.orgbracco.com Some protocols recommend more frequent testing (e.g., twice daily) if the breakthrough levels reach an "alert limit," which is often set at one-tenth of the official specification limit. aapm.orgfda.gov Research on various generator designs has shown that breakthrough can be maintained at very low levels. For example, studies with alumina columns have reported breakthrough levels of 10⁻⁵ to 10⁻⁶ over long-term use. nih.gov Similarly, generators using hydrated tin dioxide have demonstrated very low breakthrough levels. snmjournals.org Despite these designs, breakthrough events have occurred in clinical settings, sometimes leading to significant unintended patient doses. nrc.gov

Table 2: Regulatory Breakthrough Limits for ⁸²Sr/⁸²Rb Generators

Radionuclide	Breakthrough Limit (per mCi of ⁸²Rb)	Breakthrough Limit (MBq per MBq of ⁸²Rb)	Alert Limit (per mCi of ⁸²Rb)	Reference
This compound (⁸²Sr)	≤ 0.02 µCi	≤ 2x10⁻⁵	0.002 µCi	aapm.orgasnc.orgnucmedtutorials.com

Factors Influencing Breakthrough (e.g., Carrier Strontium Level, Eluant Volume, Column Age)

Several factors can influence the likelihood and magnitude of strontium breakthrough. Understanding these factors is key to predicting and managing generator performance over its lifespan.

Carrier Strontium Level: The amount of stable, non-radioactive strontium ("carrier strontium") present can affect generator performance. One study found that for a Chelex-100 resin column, the retention of strontium was dependent on the carrier concentration, whereas a Bio-Rex 70 resin showed no such dependence. snmjournals.org The presence of other ions, like calcium in the eluent, can act similarly to carrier strontium, competing for binding sites on the column and increasing the risk of breakthrough. aapm.orgrjeid.com

Eluant Volume: The total volume of eluent passed through the generator column is a significant predictor of breakthrough. nrc.gov As the cumulative elution volume increases, the binding capacity of the column can degrade, leading to higher breakthrough levels. Manufacturers specify a maximum total elution volume for each generator, which should not be exceeded. medscape.com For example, one system has an alert limit when 20 liters of total eluate have passed through the column. fda.gov Studies have shown that with robust column materials like stannic oxide or alumina, breakthrough can remain low even after large elution volumes (e.g., 20 liters). snmjournals.orgnih.gov

Column Age: The age of the generator, defined by the time since its calibration date, is another critical factor. The parent ⁸²Sr has a half-life of about 25 days, and generators typically have a shelf-life of 4 to 8 weeks. nih.govnucmedtutorials.comsnmjournals.org While the primary constraint of age is the decreasing yield of ⁸²Rb due to the decay of ⁸²Sr, the prolonged exposure of the column matrix to radiation and the physical stress of repeated elutions can degrade the column over time, potentially increasing breakthrough. snmjournals.org

Elution Flow Rate: The rate at which the eluent is passed through the column can also impact performance. Slower elution rates have been shown to decrease strontium breakthrough in some alumina-based systems. Conversely, exceeding the recommended flow rate can lead to increased breakthrough. bracco.com

Table 3: Factors Influencing Radionuclidic Breakthrough

Factor	Influence on Breakthrough	Research Findings/Observations	Reference
Carrier Strontium	Can increase breakthrough	Effect is dependent on the column resin type (e.g., Chelex-100 vs. Bio-Rex 70). Chemically similar ions like Ca²⁺ have a similar effect.	aapm.orgsnmjournals.org
Total Eluant Volume	Higher cumulative volume can increase breakthrough	Considered a more accurate predictor of breakthrough than time. Generators have specified volume limits.	nrc.govfda.govmedscape.comnih.gov
Column Age	Can lead to column degradation and increased breakthrough	Generators have a defined shelf-life (e.g., 42 days, 8 weeks). Performance is monitored over this period.	nucmedtutorials.commedscape.comsnmjournals.org

Generator Longevity and Shelf-Life Assessment (Technical Performance)

The useful life or "shelf-life" of a ⁸²Sr/⁸²Rb generator is determined by its ability to consistently provide a sufficient yield of ⁸²Rb with radionuclidic purity that meets regulatory standards. nih.gov The shelf-life is typically defined by the manufacturer and is constrained by several technical performance factors. nucmedtutorials.commedscape.com

Key expiration limits include:

Time Since Calibration: A fixed period, such as 42 days or 8 weeks, after the generator's calibration date. nucmedtutorials.commedscape.comsnmjournals.org This is primarily dictated by the radioactive decay of the ⁸²Sr parent, which leads to a reduced ⁸²Rb yield over time.

Cumulative Eluted Volume: A maximum total volume of eluent that can be passed through the generator, for instance, 17 or 20 liters. fda.govmedscape.com This limit is related to the physical and chemical durability of the column.

Breakthrough Levels: The generator expires if the ⁸²Sr or ⁸⁵Sr breakthrough exceeds the specified limits at any point. nucmedtutorials.commedscape.com

Research has shown that generator efficiency can sometimes improve over its lifecycle. One study on a commercial generator model found that the efficiency, calculated as the ratio of the daily ⁸²Rb yield to the theoretical activity, increased from an average of 91% at installation to 97% near its expiry date of 8 weeks. snmjournals.org This suggests that changes in the column's fluid dynamics over its period of use may allow for a more complete elution of the available ⁸²Rb. snmjournals.org The consistent performance within allowable limits for both ⁸²Rb yield and low strontium breakthrough over a period of 2-3 months has been demonstrated for alumina-based generators. nih.gov

Automation in Generator Preparation and Elution Systems

Automation plays a crucial role in both the manufacturing of ⁸²Sr/⁸²Rb generators and their clinical use. Automated systems enhance safety, consistency, and efficiency in handling these radioactive materials. nih.govsnmjournals.orgresearchgate.net

In clinical settings, automated elution systems are standard. These systems consist of a pump (syringe or peristaltic), tubing, valves, and a control unit, often microprocessor-controlled. nih.govsnmjournals.org They allow for precise control over the elution process, including flow rate and volume, which is important for managing breakthrough and ensuring accurate, reproducible delivery of ⁸²Rb. bracco.comsnmjournals.orgresearchgate.net The system automatically draws saline, passes it through the generator column, and delivers the ⁸²Rb eluate to the patient. nih.gov Modern systems can perform automated daily quality control checks, including measuring the ⁸²Rb yield and testing for strontium breakthrough. fda.gov

Automated Formulation and Column Loading

The manufacturing process for ⁸²Sr/⁸²Rb generators involves several stages that have been significantly automated to ensure product quality and radiation safety. comecer.commedicalexpo.comepa.gov This is particularly important as the process begins with highly radioactive ⁸²Sr. Production plants often consist of a series of interconnected shielded isolators ("hot cells"). comecer.commedicalexpo.com

The key automated steps include:

Automatic ⁸²Sr Formulation: The initial high-activity ⁸²Sr solution is automatically processed and formulated to be chemically suitable for loading onto the generator column. comecer.commedicalexpo.com

Automatic Filling of Generator Columns: The formulated ⁸²Sr solution is automatically loaded onto the ion-exchange column (e.g., stannic oxide or alumina). comecer.commedicalexpo.comepa.gov This process is performed remotely within a shielded hot cell to minimize operator exposure. snmjournals.org

Automatic Washing of Generator Columns: After loading, the columns are automatically washed to remove any unbound ⁸²Sr, which is a critical step for minimizing subsequent breakthrough. comecer.commedicalexpo.com

These automated manufacturing processes are designed to comply with Good Manufacturing Practice (GMP) and regulatory requirements, ensuring the production of sterile, non-pyrogenic, and reliable generators. nih.govcomecer.commedicalexpo.com

Precision-Controlled Elution Systems

Precision-controlled elution systems are critical for the accurate delivery of Rubidium-82 (Rb-82) Chloride for cardiac PET imaging. draximage.com Given the short 75-second half-life of Rb-82, the elution system's physics must be precisely modeled to account for the decay and dispersion of activity during transport. researchgate.netnih.gov Modern systems are engineered to deliver accurate and reproducible elution profiles, which can improve the quality of clinical and research PET perfusion studies. researchgate.netnih.gov

Research has focused on developing sophisticated control algorithms to ensure the delivery of a constant-activity elution. One such approach involves a predictive-corrective control (PCC) algorithm that manages the saline flow, switching it between the Sr-82/Rb-82 generator and a bypass line. researchgate.netnih.gov This method, combined with techniques like pulse width modulation (PWM) to simulate a proportional valve, has shown significant improvements in the precision and accuracy of the requested elution profiles. researchgate.netnih.gov These systems can be self-calibrating, demonstrating high repeatability (e.g., 1.4% to 2.5%) independent of the generator's total activity and the elution flow rate. researchgate.net

Commercial systems, such as the RUBY-FILL® and CardioGen-82®, utilize different pump mechanisms—peristaltic and syringe pumps, respectively—and offer varying degrees of flow rate control. nih.gov The RUBY-FILL® system, for instance, allows for user-adjustable flow rates and can deliver a constant activity infusion, which provides a reproducible infusion profile regardless of the generator's age. nih.govradmagazine.com This level of precision is crucial, with studies showing that such systems can achieve a very small bias (0.9±0.8%) between the requested and delivered activity, with over 99% of cases having less than a 3% bias. snmjournals.org

Early research in this area led to the development of microprocessor-controlled systems with stepping motor drives for precise flow control, enabling both bolus and constant-infusion studies. nih.govresearchgate.net These systems could deliver 70-90% of the maximum Rb-82 activity in a specified volume. nih.govresearchgate.net The evolution of these systems has consistently aimed at enhancing accuracy, with modern systems demonstrating negligible errors in delivered versus requested activity. researchgate.net

Interactive Data Table: Comparison of Elution Control Methods

Control Method	Key Feature	Performance Highlight	Repeatability	Reference
Predictive-Corrective Control (PCC) with Pulse Width Modulation (PWM)	Simulates a proportional valve for fine control over saline flow.	Significant improvement in precision and accuracy of elution profiles.	2.5%	researchgate.netnih.gov
Hysteresis-Corrected Threshold Comparison (HC-TCC)	Adjusts for valve hysteresis to improve accuracy.	Achieves accurate 30-second constant-activity elutions.	Not specified	researchgate.net
Microprocessor with Stepping Motor	Pulsed control of flow rate for bolus or constant infusion.	Delivers 70-90% of maximum Rb-82 activity in a 20-25 ml bolus.	Not specified	nih.govresearchgate.net
Automated Constant-Activity-Rate Infusion	Delivers a "square wave" infusion profile.	>99% of cases have <3% bias in delivered vs. requested activity.	±0.1% for daily QC	radmagazine.comsnmjournals.org

Integrated Quality Control Systems for Generator Output

Integrated quality control (QC) is a fundamental aspect of modern Sr-82/Rb-82 generator systems, ensuring patient safety and the accuracy of the administered dose. draximage.com These automated systems are designed to minimize risks, such as excess radiation exposure from strontium breakthrough. draximage.comwearecardiacpet.com

A key function of integrated QC is the automated daily testing of the eluate for Rb-82 activity and, crucially, for Sr-82 and Strontium-85 (Sr-85) breakthrough. snmjournals.orgfda.gov Systems like the RUBY-FILL® and CardioGen-82® have built-in dose calibrators and automated procedures to perform these checks. draximage.comwearecardiacpet.comsnmjournals.org For instance, the system can automatically take a sample of the eluate, allow it to stand for 30 minutes for the Rb-82 to decay completely, and then measure the remaining activity to determine the levels of strontium isotopes. fda.gov

These systems feature automated safety alerts and system lockouts. draximage.comradmagazine.com If QC is not completed or if strontium levels exceed predefined alert limits, the system can prevent patient infusions. draximage.comfda.gov The alert limits are set based on regulatory standards and are triggered by factors such as the total volume eluted through the generator or specific levels of Sr-82 and Sr-85 in the eluate. fda.govbracco.com

Furthermore, automated systems eliminate the need for manual record-keeping by generating and saving data for all elutions, including QC tests and patient infusions. wearecardiacpet.comfda.gov This enhances workflow efficiency and ensures a comprehensive record of the generator's performance over its lifespan. draximage.com Research comparing different commercial systems has highlighted that the specific daily QC procedures can impact the measured Rb-82 yield and efficiency, underscoring the importance of standardized and accurate QC protocols. nih.govsnmjournals.orgnih.gov

Interactive Data Table: Automated QC Features in Sr-82/Rb-82 Generator Systems

Feature	Description	Purpose	System Example	Reference
Automated Eluate Testing	Daily, automated measurement of Rb-82, Sr-82, and Sr-85 levels in the eluate.	To ensure eluate purity and prevent excess radiation exposure from strontium breakthrough.	RUBY-FILL®, CardioGen-82®	snmjournals.orgfda.govbracco.com
System Lockout	Prevents patient infusions if QC is not completed or if strontium levels are elevated.	Enhances patient safety by enforcing adherence to QC protocols.	RUBY-FILL®	draximage.com
Automated Record Keeping	Generates and saves data on all eluate volumes (QC, waste, patient doses).	Improves efficiency and provides a complete history of generator use.	RUBY-FILL®, CardioGen-82®	wearecardiacpet.comfda.gov
Alert Limits	Pre-set thresholds for total eluted volume and strontium breakthrough levels that trigger more frequent testing.	Provides an early warning of potential generator column degradation.	RUBY-FILL®, CardioGen-82®	fda.govbracco.com
In-line QC and Sterility Testing	Integration of quality control and sterility testing directly into the production line.	Ensures the final product meets all safety and quality standards before release.	Comecer Production Plant	comecer.com

Novel Generator Designs and Materials Research

Ongoing research into novel generator designs and materials aims to improve the efficiency, longevity, and safety of Sr-82/Rb-82 generators. The core of the generator is the ion-exchange column that selectively retains the parent Sr-82 while allowing the daughter Rb-82 to be eluted.

Historically, various materials have been investigated for the column matrix. While early studies explored organic resins like Chelex-100 and Bio Rex 70, hydrous tin oxide and alumina have become more common due to their favorable separation characteristics. researchgate.netiaea.org Tin oxide, in particular, demonstrates strong adsorption of Sr-82 and weak binding of Rb-82, enabling selective elution with a simple saline solution. nih.govresearchgate.net

In terms of generator design, efforts are being made to extend their useful lifetime. Some newer generator models have a shelf life of up to 60 days, which helps to decrease the cost per examination by allowing more patients to be tested with a single generator. radmagazine.comnih.gov Another area of innovation is the development of iron-free or metal-free components for the column, inlet, and outlet. This design consideration aims to improve the stability of the generator, particularly when using certain sterilization or elution media, by preventing unwanted chemical interactions. google.com The use of specific plastic materials can be a cost-effective way to achieve this. google.com Additionally, a new targetry technique involving the adsorption of radio-strontium from liquid metallic rubidium is under development, which could streamline the production process of the Sr-82 raw material. researchgate.net

Interactive Data Table: Research in Novel Generator Materials and Designs

Research Area	Material/Design	Investigated Property/Advantage	Reference
Column Materials	Hydrous Tin Oxide	Strong adsorption of Sr-82, weak binding of Rb-82, enabling selective elution.	nih.govresearchgate.netiaea.org
Column Materials	Alumina	Low strontium breakthrough (10⁻⁶–10⁻⁵).	nih.gov
Column Materials	Chelex-100	Improved separation factor (>10⁻⁷ initially) with specific buffer systems.	researchgate.net
Column Materials	Crystalline Silicotitanate (CST)	High selectivity for removing impurities during Sr-82 production.	osti.gov
Generator Design	Extended Lifetime	Shelf life of up to 60 days.	radmagazine.comnih.gov
Generator Design	Iron-Free/Metal-Free Components	Improved stability and compatibility with sterilization/elution media.	google.com
Targetry Technique	Adsorption from Liquid Rubidium	A new method for extracting Sr-82 from irradiated metallic rubidium targets.	researchgate.net

Quality Control and Analytical Methodologies for Strontium 82 Production

Radionuclidic Purity Assessment of Strontium-82

Radionuclidic purity is a critical quality attribute of ⁸²Sr, ensuring that the radiation dose received by a patient is primarily from the intended daughter isotope, ⁸²Rb, and minimizing exposure from other radioactive impurities.

Gamma Spectroscopy for Isotopic Identification and Quantification

Gamma spectroscopy is a fundamental technique for the identification and quantification of gamma-emitting radionuclides present in a sample. eanm.orgiaea.org In the context of ⁸²Sr production, it is used to identify and measure the activity of ⁸²Sr and other co-produced strontium isotopes. researchgate.netresearchgate.netkns.org

High-purity germanium (HPGe) detectors are commonly employed for this purpose due to their excellent energy resolution, allowing for the differentiation of gamma rays with very similar energies. kns.orgkns.org The process involves placing a sample of the purified ⁸²Sr solution near the detector, which measures the energy and intensity of the emitted gamma rays. By analyzing the resulting gamma-ray spectrum, specific radionuclides can be identified based on their characteristic gamma emission energies. For instance, ⁸²Sr can be quantified by measuring the gamma rays from its daughter, ⁸²Rb, which quickly reaches secular equilibrium. kns.org

The concentration of each identified radionuclide is determined by comparing the peak areas in the spectrum to those of a calibrated standard source with a known activity. kns.org This quantitative analysis is crucial for verifying that the final ⁸²Sr product meets the required specifications for radionuclidic purity.

Detection of Long-Lived Radionuclidic Impurities (e.g., ⁸⁵Sr)

A significant concern in ⁸²Sr production is the presence of long-lived radionuclidic impurities, with Strontium-85 (⁸⁵Sr) being a primary example. ⁸⁵Sr has a longer half-life (approximately 64.8 days) than ⁸²Sr (approximately 25.3 days) and can contribute to an unnecessary radiation dose to the patient. isotopes.govbracco.com

Gamma spectroscopy is the principal method for detecting and quantifying ⁸⁵Sr. bracco.combracco.com The distinct gamma-ray emission of ⁸⁵Sr allows for its identification and quantification even in the presence of the more abundant ⁸²Sr. Regulatory limits are in place for the maximum allowable amount of ⁸⁵Sr relative to the ⁸²Rb activity in the eluate from a generator. For example, one specification limits the ⁸⁵Sr level to not more than 1x10⁻⁴ MBq per megabecquerel of injectable ⁸²Rb chloride solution. bracco.combracco.com

Regular quality control testing of the eluate from the ⁸²Sr/⁸²Rb generator is performed to monitor for ⁸⁵Sr breakthrough, ensuring that the levels remain within these safe limits throughout the generator's lifespan. bracco.combracco.com

Chemical Purity and Trace Element Analysis

Ensuring the chemical purity of the ⁸²Sr solution is as important as its radionuclidic purity. Chemical impurities can interfere with the proper functioning of the ⁸²Sr/⁸²Rb generator and potentially cause adverse effects. Advanced analytical techniques are used to identify and quantify these impurities.

Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES)

Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES) is a robust and widely used technique for determining the total concentration of various elements in a sample. latu.org.uyagriscigroup.usresearchgate.net In the quality control of ⁸²Sr, ICP-OES is utilized to measure the total strontium concentration and to detect other metallic impurities. researchgate.netresearchgate.netkns.org

The principle of ICP-OES involves introducing the sample into a high-temperature argon plasma, which excites the atoms of the elements present. As these excited atoms return to their ground state, they emit light at characteristic wavelengths. The intensity of the emitted light is directly proportional to the concentration of the element in the sample. researchgate.net

ICP-OES offers high sensitivity and can analyze a large number of samples relatively quickly, making it a valuable tool for routine quality control in ⁸²Sr production. researchgate.netlatu.org.uy It is often used to determine the total mass of strontium, which, in conjunction with the activity measured by gamma spectroscopy, allows for the calculation of the specific activity of the ⁸²Sr. researchgate.netrsc.org

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is another powerful analytical technique that offers even lower detection limits than ICP-OES, making it suitable for trace and ultra-trace element analysis. kns.orgnemi.govnih.gov In the context of ⁸²Sr production, ICP-MS is employed to determine the isotopic composition of strontium and to quantify trace metallic impurities with high precision. researchgate.netkns.orgrsc.org

Similar to ICP-OES, ICP-MS uses an argon plasma to ionize the atoms in the sample. These ions are then introduced into a mass spectrometer, which separates them based on their mass-to-charge ratio. This allows for the quantification of individual isotopes of an element. nih.gov

The high sensitivity of ICP-MS is particularly advantageous for detecting minute quantities of contaminants that could affect the quality of the final product. kns.org It can also be used to measure the concentrations of stable strontium isotopes, providing a comprehensive profile of the strontium content. researchgate.netrsc.org

Quantification of Stable Strontium and Rubidium Contaminants

The presence of stable (non-radioactive) strontium and rubidium isotopes in the final ⁸²Sr product is a key quality control parameter. researchgate.netrsc.org While not radioactive, excessive amounts of these stable isotopes can dilute the specific activity of the ⁸²Sr and potentially interfere with the performance of the ⁸²Sr/⁸²Rb generator.

Both ICP-OES and ICP-MS can be used to quantify stable strontium. researchgate.netkns.org ICP-MS has the added advantage of being able to differentiate and quantify individual stable strontium isotopes (⁸⁴Sr, ⁸⁶Sr, ⁸⁷Sr, and ⁸⁸Sr). researchgate.netrsc.org This detailed isotopic analysis can provide insights into the production and purification process.

Rubidium (Rb) is the target material used for the production of ⁸²Sr, and therefore, trace amounts of stable rubidium can be present as a contaminant in the final product. kns.orgosti.gov ICP-MS is the preferred method for quantifying trace rubidium contamination due to its high sensitivity. mdpi.com

Table 1: Analytical Techniques for this compound Quality Control

Analytical Technique	Primary Application	Key Information Provided
Gamma Spectroscopy	Radionuclidic Purity	Identification and quantification of ⁸²Sr and gamma-emitting impurities (e.g., ⁸⁵Sr). eanm.orgkns.orgkns.org
ICP-OES	Chemical Purity	Total strontium concentration, detection of metallic impurities. researchgate.netresearchgate.netlatu.org.uy
ICP-MS	Chemical & Isotopic Purity	Quantification of trace elements, isotopic composition of strontium, stable rubidium quantification. researchgate.netkns.orgrsc.org

Table 2: Common Impurities and their Analysis Methods

Impurity	Type	Analytical Method(s)
Strontium-85 (⁸⁵Sr)	Radionuclidic	Gamma Spectroscopy bracco.combracco.com
Stable Strontium Isotopes	Chemical/Isotopic	ICP-OES, ICP-MS researchgate.netkns.orgrsc.org
Stable Rubidium	Chemical	ICP-MS kns.orgosti.govmdpi.com
Other Metallic Impurities	Chemical	ICP-OES, ICP-MS researchgate.netkns.org

Radiochemical Purity Determination

The radiochemical purity of a this compound (Sr-82) solution is a critical quality attribute, ensuring that the radioactivity present is in the desired form and that radionuclidic impurities are below acceptable limits. The primary analytical method for determining radiochemical and radionuclidic purity is high-resolution gamma spectrometry. nordion.commdpi.com This technique allows for the identification and quantification of Sr-82, its daughter nuclide Rubidium-82 (Rb-82), and other potential radioactive impurities. kns.org

Sr-82 is produced by the proton irradiation of a rubidium chloride target, a process that can co-produce other strontium isotopes such as Strontium-83 (Sr-83) and Strontium-85 (Sr-85), as well as other unrelated nuclides. rsc.org Therefore, quality control procedures must verify the levels of these impurities. The activity of Sr-82 is often determined by measuring the 776.5 keV photopeak of its short-lived daughter, Rb-82, after secular equilibrium has been reached. nordion.comrsc.org

Table 1: Typical Radiopurity Specifications for this compound Chloride Solution

Impurity	Specification Limit (per mCi of Sr-82)
Strontium-85 (Sr-85)	≤ 5.0 mCi
Rubidium-83 (Rb-83)	≤ 0.15 mCi to ≤ 0.0015 mCi
Rubidium-84 (Rb-84)	≤ 0.15 mCi to ≤ 0.0015 mCi
Strontium-83 (Sr-83)	≤ 0.0015 mCi
Other Nuclides	≤ 0.01 mCi
Note: Specification limits can vary by manufacturer. Data sourced from nordion.combwxt.com.

Measurement of Specific Activity

Specific activity is a measure of the radioactivity per unit mass of an element, in this case, this compound. It is a crucial parameter for ensuring the quality and efficacy of the radionuclide for its intended use in medical generators. A high specific activity indicates a low proportion of non-radioactive (stable) strontium isotopes. The standard specification for Sr-82 specific activity is typically ≥ 25 mCi/mg (≥ 0.92 GBq/mg). nordion.comkns.orgbwxt.com

The determination of specific activity requires two key measurements: the total activity of Sr-82 and the total mass of all strontium isotopes in the sample. rsc.org

Activity Measurement : The radioactivity of Sr-82 is measured using gamma spectroscopy, often by quantifying the gamma emissions of its daughter, Rb-82, at equilibrium. nordion.comkns.org

Mass Measurement : The total mass of strontium is determined using elemental analysis techniques such as Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS). kns.orgrsc.org

Research has shown that ICP-OES is a straightforward and reliable method for determining the total strontium mass, and it complies with regulatory guidelines. rsc.org An alternative, more complex method involves summing the masses of individual isotopes quantified by a combination of gamma spectroscopy (for radioactive isotopes like Sr-82 and Sr-85) and ICP-MS (for stable isotopes). rsc.orgresearchgate.net While both methods yield comparable results, the ICP-OES method is often preferred due to its simplicity and lower associated error. rsc.org For example, one study found the error associated with mass determination to be 1.32% for the ICP-OES method compared to 2.32% for the summation method. rsc.org A study by the Korea Atomic Energy Research Institute successfully used ICP-MS and HPGe gamma nuclide analysis to measure a specific activity of 25.9 mCi/mg, meeting the global standard. kns.org

Table 2: Isotopic Abundances in a Purified this compound Sample

Strontium Isotope	Abundance by Weight (%)
Sr-82	10 – 20.7%
Sr-83	0 – 0.05%
Sr-84	35 – 48.5%
Sr-85	16 – 25%
Sr-86	12.5 – 23%
Sr-87	0%
Sr-88	0 – 10%
Source: Data from a study analyzing eight purified Sr-82 samples. rsc.orgresearchgate.net

Molarity and pH Control in this compound Solutions

The chemical form of purified this compound is typically a solution of Strontium Chloride (SrCl₂) dissolved in dilute hydrochloric acid (HCl). nordion.comisotopes.gov Precise control over the molarity (normality) and pH of this solution is essential for its stability and subsequent performance when loaded onto a generator column. mdpi.com Manufacturers' specifications typically require the HCl concentration to be within the range of 0.05 to 0.5 M (or 0.1 ± 0.05 N). mdpi.combwxt.comisotopes.gov

Maintaining the correct HCl molarity is critical because an incorrect acid concentration can prevent the customer from properly loading the Sr-82 onto the tin oxide column of the Rubidium-82 generator. mdpi.comresearchgate.net This would necessitate quarantining the entire batch of the radionuclide. mdpi.com

While direct pH measurement of small, highly radioactive samples can be challenging with micro pH probes, which may not provide stable readings, controlling the HCl molarity ensures the pH is within an acceptable range. mdpi.com For the subsequent elution of the Rb-82 daughter from the generator, the pH of the eluent is also critical. Some generator systems utilize a phosphate-buffered saline with a pH in the range of 7.2-7.4 to increase the stability of strontium binding to the column material. google.com

Development of Rapid Quality Control Assays

The quality control testing of this compound, including ICP-OES and gamma spectroscopy, must typically be completed within a narrow time window (e.g., four hours) before the product can be released for shipment. mdpi.comresearchgate.net This creates a need for rapid assays that use minimal solution volume and reduce radiation exposure to technicians. mdpi.com

A rapid quality control test has been developed to quickly verify if the HCl molarity of a Sr-82 solution is within the acceptable range of 0.05 M to 0.5 M. mdpi.comresearchgate.net This assay avoids time-consuming titrations. The test uses a pH indicator, BromoCresol Purple, which is yellow below pH 5.2 and purple above pH 6.8. mdpi.comresearchgate.net The assay consists of three steps performed on a 10 μL sample of the Sr-82 solution.

Table 3: Three-Step Rapid Assay for HCl Molarity Verification

Step	Procedure	Purpose	Passing Result
1	Add 10 μL of BromoCresol Purple solution.	Test for basicity.	Yellow solution
2	Add 49 μL of 0.01 M Sodium Hydroxide (NaOH).	Test if HCl molarity is ≥ 0.05 M.	Yellow solution
3	Add 465 μL of 0.01 M Sodium Hydroxide (NaOH).	Test if HCl molarity is ≤ 0.5 M.	Purple solution
Source: A rapid quality control assay was developed and validated to ensure Sr-82 solutions meet specifications. mdpi.comresearchgate.net

A sample must pass all three steps to be considered within the specified molarity range. mdpi.com If a sample fails any step, the batch fails the quality control test and may need to be reprocessed. mdpi.com This simple, colorimetric assay can be adapted for other radionuclides shipped in HCl solutions and prevents the shipment of products in an incorrect chemical matrix. mdpi.com

Emerging Research Themes and Future Directions in Strontium 82 Science

Innovations in Production Scale-Up and Economic Feasibility

The economic production of Sr-82 is intrinsically linked to high-energy, high-current proton accelerators. nih.gov To be economically viable, the production process requires accelerators with proton beam energies exceeding 70 MeV and intensities greater than 100 μA. nih.gov Facilities with such capabilities are limited worldwide, including sites like Brookhaven National Laboratory (BNL) in the USA, Los Alamos National Laboratory (LANL) in the USA, iThemba LABS in South Africa, the Institute for Nuclear Research (INR) in Russia, TRIUMF in Canada, and ARRONAX in France. nih.gov

A significant area of innovation focuses on the target material. Historically, rubidium chloride (RbCl), a salt, has been a common target material. cerncourier.comresearchgate.net However, research is actively exploring the use of metallic rubidium targets. researchgate.netresearchgate.net The potential advantages of metallic targets are being weighed against the challenges of handling this more reactive material. The ARRONAX facility, for instance, initiated large-scale production of Sr-82 using RbCl targets in 2012 and is investigating the switch to rubidium metal to improve production outcomes. researchgate.net

Production Parameter	Requirement/Trend	Significance
Accelerator Energy	> 70 MeV	Ensures efficient nuclear reaction for Sr-82 production.
Accelerator Current	> 100 µA	Maximizes the yield of Sr-82 per irradiation run.
Target Material	RbCl, exploring Rb metal	Choice impacts thermal properties, yield, and processing.
Generator Lifespan	Extending beyond 28 days	Improves cost-effectiveness and accessibility for clinical sites.

Continuous Improvement in Radiochemical Separation Efficiency and Automation

The purification of Sr-82 from the bulk irradiated rubidium target and various byproducts is a critical step that directly impacts the purity of the final Rb-82 eluate. The traditional method for this separation has relied on Chelex-100, a chelating ion-exchange resin. osti.govresearchgate.net This process typically involves dissolving the irradiated target and using a Chelex-100 column in an ammonium (B1175870) chloride buffer (pH > 9) to retain the strontium while the bulk rubidium passes through. osti.gov The strontium is subsequently eluted with a strong acid. osti.gov

However, research has focused on developing more efficient and robust separation methods. Inorganic ion-exchangers are emerging as promising alternatives to organic resins like Chelex-100. osti.govosti.gov A study investigating sodium nonatitanate (SNT) and poorly crystalline silicotitanate (pCST) demonstrated their potential for achieving higher purity Sr-82. osti.gov This two-step process uses SNT to remove the bulk RbCl and pCST as a cleanup column to remove remaining traces of rubidium and selenium. osti.gov

Key Research Findings in Radiochemical Separation:

Inorganic Resins: A process using SNT and pCST resins shows promise for purifying accelerator-produced Sr-82. osti.gov

Recovery and Purity: The SNT column method yielded a total chemical recovery of strontium at 87.3 ± 6.3%, while the Chelex-100 method yielded 97.2 ± 3.6%. However, the final product from the inorganic resin process can achieve higher purity in a single column separation. osti.gov The combined SNT and pCST process can result in a total Sr-82 recovery yield of 87% with a 99.2% radiopurity. osti.gov

High-Temperature Separation: A novel high-temperature evaporation method has been developed, which simplifies the production process by avoiding "wet" radiochemistry. google.comcern.ch This method involves heating the irradiated target container to first evaporate the rubidium target material (at 900-950 °C) and then the Sr-82 (at 1500-1900 °C), which is deposited onto a cooled collector. google.com This technique reports a separation efficiency of strontium radionuclides from the target container of about 95% and from the target substance of better than 99.9%. google.comcern.ch

Automation is another key trend, aiming to reduce manual handling, improve reproducibility, and minimize radiation exposure to personnel. rsc.orgosti.gov Automated systems for ion exchange chromatography, such as high-pressure ion chromatography (HPIC), are being developed and optimized. rsc.orgrsc.org These systems can process a significant number of samples with reduced human error, seamlessly integrating sample preparation and separation for subsequent analysis. rsc.orgrsc.org

Separation Method	Resin/Material	Reported Strontium Recovery	Key Advantage
Traditional Ion Exchange	Chelex-100	83% - 97.2%	Established and widely used method. osti.govresearchgate.net
Inorganic Ion Exchange	SNT and pCST	87%	Higher purity, resistance to radiolysis, cheaper synthesis. osti.gov
High-Temperature Evaporation	N/A (Physical Separation)	~95%	Simplifies process, minimizes liquid radioactive waste. google.comcern.ch

Development of Advanced Targetry and Irradiation Facilities

The design of targets and the capabilities of irradiation facilities are fundamental to scaling up Sr-82 production. cerncourier.comaip.org Research in this area focuses on creating targets that can withstand high beam currents without degradation and on optimizing the irradiation process itself.

Advanced Targetry: The physical form and containment of the rubidium target are crucial. Targets must be engineered to manage the intense heat generated by the proton beam. cerncourier.com Brookhaven National Laboratory (BNL) employs water-cooled target assemblies and has developed a beam-rastering system to continuously move the proton beam spot across the rubididum-chloride salt target, preventing localized overheating. cerncourier.com The move from RbCl salt to metallic Rb targets is a significant development, with facilities like ARRONAX exploring this change to potentially enhance production. researchgate.net The development of robust target encapsulation, often using materials like Inconel or stainless steel, is critical to safely contain the target material during irradiation. osti.govgoogle.com

Advanced Irradiation Facilities: High-energy accelerators are the cornerstone of Sr-82 production. nih.gov Facilities like the Brookhaven Linac Isotope Producer (BLIP) utilize proton energies up to 200 MeV. cerncourier.com Recent upgrades at BNL, including increasing the maximum beam current to 173 μA, have boosted radioisotope production by more than a third. cerncourier.com

New and upgraded facilities are being developed to expand global capacity. Forschungszentrum Jülich in Germany is adapting and optimizing its irradiation facilities at the COSY accelerator to produce special diagnostic radionuclides using intermediate energy protons (50-150 MeV). aip.org The ARRONAX facility in France, with its 70 MeV high-intensity proton beam, is a major producer of Sr-82 and is also working on dual-beam capabilities to simultaneously produce different radionuclides. researchgate.net These developments are essential for meeting the increasing demand and for supporting research into novel radionuclides. aip.orgresearchgate.neteuropa.eu

Computational Modeling and Simulation for Optimized Production and Generator Performance

Computational modeling and simulation are increasingly vital tools for optimizing the entire Sr-82 production and use cycle. These methods allow researchers to predict outcomes, refine processes, and design better systems without the time and expense of purely experimental approaches. tandfonline.comdiva-portal.org

Monte Carlo Simulations: Monte Carlo codes, such as MCNPX, simSET, and GATE, are extensively used. snmjournals.org These simulations can:

Predict Radionuclide Yields: By modeling the interaction of protons with the target material, researchers can predict the production yields of Sr-82 and other co-produced radionuclides. The Proton Engineering Frontier Project (PEFP), for example, used MCNPX to estimate that a 95-hour irradiation of their target stack at 300 μA would yield 3.79 Ci of Sr-82.

Optimize Target Design: Simulations help in optimizing the thickness and composition of target stacks to maximize the yield of the desired isotope while minimizing impurities.

Investigate Generator Performance: Monte Carlo methods have been used to investigate the effect of non-homogeneous distribution of annihilation sites within a source, which is relevant for calibrating detection efficiencies. researchgate.net

Optimize Imaging Protocols: In the clinical application of Rb-82, simulations are used to optimize PET acquisition protocols. One study used a 4D digital phantom and Monte Carlo simulations to determine that a dynamic acquisition protocol of 10 frames at 12-second intervals provided the best trade-off between accuracy and precision for quantifying myocardial blood flow. snmjournals.org

This simulation-optimization approach allows for the robust assessment of production systems under various uncertain conditions, leading to more efficient and reliable outcomes. tandfonline.com

Strontium-82's Broader Role in Advancing Radionuclide Generator Technology

The Sr-82/Rb-82 generator system is a cornerstone of modern nuclear medicine and has served as a paradigm for the development of other radionuclide generator technologies. iaea.orgworld-nuclear.org A radionuclide generator provides a convenient, on-site source of a short-lived daughter radionuclide from a longer-lived parent, obviating the need for an on-site cyclotron at the clinical facility. iba-radiopharmasolutions.comiaea.org

The success and challenges of the Sr-82/Rb-82 system have spurred significant advancements:

Development of New Adsorbent Materials: The initial use of organic resins like Bio-Rex 70 and Chelex-100 for Sr-82/Rb-82 generators has led to research into more robust materials. osti.govsnmjournals.org The development of tin oxide columns and, more recently, inorganic titanate-based resins for Sr-82 separation reflects a drive for materials with better stability, higher efficiency, and lower parent breakthrough. osti.govnih.gov

Automation and Infusion Systems: The very short 75-second half-life of Rb-82 necessitated the development of sophisticated, automated infusion systems that can elute the generator, measure the dose, and inject it directly into the patient. draximage.comnrc.gov These integrated systems, which include features to monitor for strontium breakthrough, have set a standard for the safe delivery of short-lived radiopharmaceuticals. draximage.com

Quality Control and Regulatory Standards: The clinical experience with Sr-82/Rb-82 generators, including instances of strontium breakthrough, has led to the establishment of stringent quality control procedures and regulatory limits for parent radionuclide contamination in the eluate. nrc.govmedicines.org.uk These standards and the methods developed to meet them have informed the regulatory framework for other medical radionuclide generators.

In essence, the decades of research, development, and clinical use of the Sr-82/Rb-82 generator have created a rich knowledge base that benefits the entire field. The challenges encountered and solutions developed for Sr-82 production, purification, and generator design continue to drive innovation, influencing the development of other important generator systems, such as the Germanium-68/Gallium-68 generator. researchgate.netiaea.org

Q & A

Q. What are the primary production methods for Strontium-82 in academic research settings, and how do they influence experimental design?

this compound is produced via proton irradiation of rubidium or gallium targets using high-energy cyclotrons (40–100 MeV). Key methods include:

• Rubidium chloride (RbCl) irradiation : Proton bombardment of RbCl generates Sr-82 through nuclear reactions (e.g., $^{nat}\text{Rb}(p,x)^{82}\text{Sr}$) .
• Metallic rubidium irradiation : Direct irradiation of Rb metal improves yield but requires specialized target encapsulation to handle thermal stress during high-intensity beam exposure .

Q. Experimental Design Considerations :

• Target material purity and geometry affect isotopic yield.
• Beam energy optimization (e.g., 40–100 MeV) balances production efficiency and byproduct minimization .

Q. How do the decay characteristics of this compound impact its utility in myocardial perfusion imaging (MPI) studies?

• Parent Isotope (Sr-82) : Half-life = 25 days, decaying via electron capture to Rb-82 .
• Daughter Isotope (Rb-82) : Short half-life (76 seconds) enables rapid PET imaging but requires on-site generators for clinical use .

Q. Methodological Insight :

• Generators must be replenished every 4–6 weeks due to Sr-82 decay. Physical decay correction (Table 1) is critical for dose calibration .

Q. Table 1: Sr-82 Decay Correction Factors

Time Since Calibration (Days)	Fraction Remaining
0	1.000
7	0.749
14	0.561
21	0.420
Adapted from Pharmacopoeial data .

Q. What are the key differences between Sr-82/Rb-82 generators and cyclotron-produced radionuclides for PET imaging?

• Generators : Provide on-demand Rb-82 without requiring a nearby cyclotron. Sr-82’s 25-day half-life allows regional distribution .
• Cyclotron-Produced Isotopes (e.g., $^{18}\text{F}$) : Require direct access to a cyclotron facility, limiting availability for short-lived tracers .

Q. Experimental Implications :

• Generator systems simplify logistics for cardiac PET studies but necessitate rigorous quality control to minimize breakthrough of parent Sr-82 into eluted Rb-82 .

Advanced Research Questions

Q. What challenges arise in scaling up this compound production to meet global demand, and how can they be addressed methodologically?

• Limited Cyclotron Availability : Few facilities (e.g., LANL, Brookhaven, TRIUMF) have the beam energy and intensity for efficient Sr-82 production .
• Target Recycling : Irradiated rubidium targets require radiochemical processing to recover Sr-82 while managing radioactive waste .

Q. Solutions :

• Development of rotating internal targets to handle high beam currents (e.g., U-240 cyclotron design) .
• Collaboration between facilities to standardize production protocols and share capacity .

Q. How can researchers optimize target materials and irradiation parameters to maximize Sr-82 yields?

• Target Material : Metallic rubidium offers higher yield than RbCl but requires advanced encapsulation to prevent melting under beam heating .
• Beam Energy : Proton energies >60 MeV enhance $^{82}\text{Sr}$ production cross-sections but increase co-production of impurities like Sr-83 .

Q. Table 2: Production Parameters and Yields

Target Material	Beam Energy (MeV)	Yield (MBq/µA·h)	Impurities (%)
RbCl	40–60	1.2	8–12
Metallic Rb	80–100	3.5	15–20
Data synthesized from .

Q. What methodologies ensure radiochemical purity of this compound during post-irradiation processing?

• Sterilizing Filtration : Membrane filtration (0.22 µm) removes microbial contaminants while retaining Sr-82 in solution .
• Ion Exchange Chromatography : Separates Sr-82 from Rb residues and decay byproducts (e.g., Sr-85) using cationic resins .

Q. Quality Control :

• Gamma spectroscopy to verify isotopic purity (<5% Sr-83/Sr-85) .
• Pharmacopoeial sterility testing per USP <71> standards .

Q. How do researchers resolve discrepancies in reported Sr-82 production yields across different experimental setups?

• Data Normalization : Account for variables like beam current (µA), irradiation time, and target thickness using the formula:

  $$\text{Yield (MBq)} = \frac{\text{Measured Activity}}{\text{Beam Current} \times \text{Time} \times \text{Target Thickness}}$$

• Cross-Validation : Compare results with independent facilities (e.g., LANL vs. TRIUMF) to identify systemic errors in measurement or calibration .

Q. What advancements in generator technology could improve Rb-82 availability for cardiac PET research?

• Breakthrough Mitigation : Develop adsorbent materials (e.g., zirconium phosphate) to reduce Sr-82 leakage into eluates .
• Automated Elution Systems : Integrate real-time activity monitoring to optimize Rb-82 dosing and reduce manual handling .

Q. Key Research Gaps :

• Long-term stability data for Sr-82 under varying storage conditions (e.g., pH, temperature) .
• Comparative studies on Rb-82 uptake efficiency vs. $^{13}\text{N}$-ammonia in ischemic myocardium .